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Introduction

NECTARYL®, a fragrance ingredient produced by Givaudan, imparts a natural and
sophisticated fruity note reminiscent of peach and apricot.[1] Chemically known as 2-(2-(4-
Methyl-3-cyclohexen-1-yl)propyl)cyclopentanone, its CAS number is 95962-14-4.[2][3] This
compound is a viscous, colorless liquid with the chemical formula C15H240 and a molecular
weight of 220.35 g/mol .[1][3][4][5][6] Due to its stability and substantivity, NECTARYL® is a
valuable component in fine fragrances and powder detergents.[2][7][8]

High-performance liquid chromatography (HPLC) is a crucial analytical technique for the
identification, quantification, and purity assessment of NECTARYL® in various matrices,
including raw materials, formulated products, and environmental samples.[9] This document
provides a detailed protocol for the reversed-phase HPLC (RP-HPLC) analysis of
NECTARYL®, along with illustrative data and experimental workflows.

Physicochemical Properties of NECTARYL®

A summary of the key physicochemical properties of NECTARYL® is presented in the table
below. These parameters are essential for developing an appropriate HPLC method.
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Property Value Reference
Molecular Formula C15H240 [11[3114115]
Molecular Weight 220.35 g/mol [31[5][6]
CAS Number 95962-14-4 [31[51[7]
Appearance Colourless Liquid [1][5]

Log P 5.3 [1][5]
Boiling Point 288 °C [1][5]

Flash Point >93°C [5]

HPLC Method for the Analysis of NECTARYL®

This section details a robust RP-HPLC method for the quantitative analysis of NECTARYL®.

Instrumentation and Materials

e HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,
and a UV-Vis or Diode Array Detector (DAD) is suitable.

e Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size) is
recommended.

¢ Solvents: HPLC grade acetonitrile, methanol, and water.

o Standard: A certified reference standard of NECTARYL®.

Chromatographic Conditions

The following table outlines the optimized chromatographic conditions for the analysis of
NECTARYL®.
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Parameter Condition

Isocratic elution with Acetonitrile:Water (80:20,

Mobile Phase

vIv)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL
Detection Wavelength 210 nm
Run Time 10 minutes

Standard and Sample Preparation

Standard Solution:
o Accurately weigh approximately 10 mg of NECTARYL® reference standard.
» Dissolve in 10 mL of acetonitrile to prepare a stock solution of 1 mg/mL.

o Perform serial dilutions with the mobile phase to prepare a series of calibration standards
(e.g., 1,5, 10, 25, 50, and 100 pg/mL).

Sample Solution:

e For aliquid sample (e.g., fragrance oil), accurately weigh an amount expected to contain
approximately 1 mg of NECTARYL®.

e Dissolve the sample in 10 mL of acetonitrile.
e Filter the solution through a 0.45 pm syringe filter into an HPLC vial.

« If necessary, dilute the filtered solution with the mobile phase to bring the concentration of
NECTARYL® within the calibration range.

Method Validation and Performance
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The performance of the HPLC method should be validated according to standard guidelines.

The following table presents typical validation parameters for the analysis of NECTARYL®.

Parameter Typical Value
Linearity (R?) >0.999

Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.3 pg/mL
Precision (%RSD) <2%
Accuracy (% Recovery) 98 - 102%

Retention Time

Approximately 5.2 minutes

Experimental Workflow and Data Analysis

The overall workflow for the HPLC analysis of NECTARYL® is depicted in the following

diagram.
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HPLC Analysis Workflow for NECTARYL®
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Caption: A flowchart illustrating the key steps in the HPLC analysis of NECTARYL®.
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lllustrative Signaling Pathway

While NECTARYL® is a synthetic fragrance compound and not known to be involved in
biological signaling pathways, for illustrative purposes, a hypothetical pathway demonstrating
its potential interaction with an olfactory receptor is presented below. This diagram is a
conceptual representation and not based on established biological data.
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Hypothetical Olfactory Signaling Pathway for NECTARYL®
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Caption: A conceptual diagram of a potential olfactory signaling cascade initiated by
NECTARYL®.
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Conclusion

The HPLC method detailed in this application note provides a reliable and efficient means for
the quantitative analysis of NECTARYL®. The protocol is straightforward to implement in a
standard analytical laboratory and can be adapted for various sample matrices. Proper method
validation is crucial to ensure the accuracy and precision of the results. The provided workflows
and diagrams serve as valuable tools for researchers and scientists involved in the analysis of
fragrance compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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